Cas no 52458-11-4 (1-Benzyloxy-2-bromo-4-t-butylbenzene)

• Product Name: 1-Benzyloxy-2-bromo-4-t-butylbenzene
• CAS No: 52458-11-4
• MF: C₁₇H₁₉BrO
• MW: 319.236164331436
• CID: 2830288
• PubChem ID: 15152030
• Update Time: 2025-07-01

1-Benzyloxy-2-bromo-4-t-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-tert-butyl-1-phenylmethoxybenzene
• 1-Benzyloxy-2-broMo-4-t-butylbenzene
• Benzene,2-bromo-4-(1,1-dimethylethyl)-1-(phenylmethoxy)
• SCHEMBL12772153
• Benzene, 2-bromo-4-(1,1-dimethylethyl)-1-(phenylmethoxy)-
• 52458-11-4
• DTXSID80569145
• CCA45811
• 1-(Benzyloxy)-2-bromo-4-tert-butylbenzene
• AT34082
• MFCD21609718
• 1-Benzyloxy-2-bromo-4-tert-butylbenzene
• BS-24880
• CS-0212526
• 1-(BENZYLOXY)-2-BROMO-4-(TERT-BUTYL)BENZENE
• DTXCID70519917
• AKOS025295422
• 1-Benzyloxy-2-bromo-4-t-butylbenzene

• Inchi： 1S/C17H19BrO/c1-17(2,3)14-9-10-16(15(18)11-14)19-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3
• InChI Key： KZHKNVNBJZCORJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.06200
• Monoisotopic Mass: 318.06193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 5.32560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-Benzyloxy-2-bromo-4-t-butylbenzene

Professional Introduction to 1-Benzyloxy-2-bromo-4-t-butylbenzene (CAS No. 52458-11-4)

1-Benzyloxy-2-bromo-4-t-butylbenzene is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 52458-11-4, belongs to a class of benzenoid derivatives that exhibit a range of chemical reactivities and biological activities. The presence of both bromine and tert-butyl substituents, along with a benzyloxy group, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The structural configuration of 1-Benzyloxy-2-bromo-4-t-butylbenzene imparts distinct electronic and steric characteristics that are highly valuable in medicinal chemistry. The bromine atom at the 2-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex molecular architectures. Concurrently, the tert-butyl group at the 4-position offers steric protection, influencing the compound's solubility and interaction with biological targets. The benzyloxy moiety, located at the 1-position, contributes to hydrophilicity and can modulate metabolic stability, making it an attractive feature for drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 1-Benzyloxy-2-bromo-4-t-butylbenzene has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with kinases and transcription factors, which are pivotal in cancer therapy. The bromine substituent allows for facile introduction of aryl groups via palladium-catalyzed reactions, enabling the creation of libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead candidates for further optimization.

The tert-butyl group's steric bulk can be exploited to improve binding affinity by introducing conformational constraints into drug candidates. This principle has been applied in the design of receptor modulators, where precise spatial orientation is critical for biological activity. Additionally, the benzyloxy group can serve as a pharmacophore itself, contributing to interactions with specific amino acid residues in protein targets. This multifaceted nature of 1-Benzyloxy-2-bromo-4-t-butylbenzene makes it a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

Advances in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have enabled efficient transformations of 1-Benzyloxy-2-bromo-4-t-butylbenzene into diverse scaffolds. These methods have been leveraged to synthesize heterocyclic compounds and fused ring systems, which are prevalent in many bioactive molecules. The ability to introduce various functional groups at different positions on the benzene core allows for fine-tuning of physicochemical properties such as lipophilicity, solubility, and metabolic stability.

The agrochemical sector has also benefited from the versatility of 1-Benzyloxy-2-bromo-4-t-butylbenzene. Its derivatives have shown promise as intermediates in the synthesis of novel pesticides and herbicides. By modifying the substituents on the benzene ring, chemists can tailor the biological activity to target specific pests or weeds while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices that rely on innovative chemical solutions.

In conclusion, 1-Benzyloxy-2-bromo-4-t-butylbenzene (CAS No. 52458-11-4) represents a cornerstone compound in synthetic organic chemistry with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalizations, making it an indispensable tool for researchers aiming to develop novel bioactive molecules. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand even further, driving innovation in drug discovery and crop protection.